Cas no 1261899-60-8 (3-(3-Ethoxyphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(3-Ethoxyphenyl)-2-methoxybenzoic acid
• CAS No: 1261899-60-8
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD18320413
• CID: 2762160
• PubChem ID: 53226316
• Update Time: 2025-10-29

3-(3-Ethoxyphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ETHOXYPHENYL)-2-METHOXYBENZOIC ACID
• Z3244913958
• DTXSID60690027
• 3'-Ethoxy-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Ethoxyphenyl)-2-methoxybenzoic acid, 95%
• MFCD18320413
• 1261899-60-8
• 3-(3-Ethoxyphenyl)-2-methoxybenzoic acid

• MDL： MFCD18320413
• Inchi： 1S/C16H16O4/c1-3-20-12-7-4-6-11(10-12)13-8-5-9-14(16(17)18)15(13)19-2/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key： RJHQLIJPNBGPJZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1C1C=CC=C(C=1)OCC

Computed Properties

• Exact Mass: 272.10485899Da
• Monoisotopic Mass: 272.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(3-Ethoxyphenyl)-2-methoxybenzoic acid

Introduction to 3-(3-Ethoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261899-60-8)

3-(3-Ethoxyphenyl)-2-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261899-60-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of methoxybenzoic acids, a subclass known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its ethoxy and methoxy substituents, contribute to its unique chemical properties and reactivity, making it a subject of interest for researchers exploring novel pharmacophores.

The synthesis and characterization of 3-(3-Ethoxyphenyl)-2-methoxybenzoic acid involve meticulous chemical methodologies that ensure high purity and yield. The presence of both ethoxy and methoxy groups in the aromatic ring system imparts distinct electronic and steric effects, which can influence its interactions with biological targets. These structural attributes have prompted investigations into its potential roles in drug discovery, particularly in the development of compounds targeting inflammatory pathways and metabolic disorders.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological profile of 3-(3-Ethoxyphenyl)-2-methoxybenzoic acid. Studies suggest that this compound may exhibit inhibitory effects on key enzymes involved in oxidative stress and inflammation, such as lipoxygenases and cyclooxygenases. The methoxy group, in particular, has been identified as a crucial moiety for modulating enzyme-substrate interactions, thereby enhancing binding affinity and selectivity.

In vitro studies have demonstrated promising results regarding the anti-inflammatory properties of derivatives of 3-(3-Ethoxyphenyl)-2-methoxybenzoic acid. Researchers have observed significant reductions in pro-inflammatory cytokine production when treating cellular models with this compound or its analogs. These findings align with the growing interest in natural product-inspired scaffolds for developing next-generation anti-inflammatory agents. The ethoxy substituent appears to enhance solubility and bioavailability, making it an attractive candidate for further development into clinical candidates.

The role of 3-(3-Ethoxyphenyl)-2-methoxybenzoic acid in modulating metabolic pathways has also been explored. Emerging evidence indicates that this compound may influence glucose homeostasis by interacting with receptors and enzymes involved in insulin signaling. The combination of ethoxy and methoxy groups may contribute to its ability to cross cell membranes efficiently, allowing it to exert its effects on intracellular signaling cascades. Such properties make it a valuable tool for investigating the mechanisms underlying metabolic diseases.

Furthermore, the chemical versatility of 3-(3-Ethoxyphenyl)-2-methoxybenzoic acid allows for facile derivatization, enabling the creation of libraries of compounds with tailored biological activities. Functional group modifications can be strategically employed to optimize potency, selectivity, and pharmacokinetic profiles. This flexibility has spurred interest from medicinal chemists seeking to develop novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 3-(3-Ethoxyphenyl)-2-methoxybenzoic acid typically involves multi-step organic reactions, starting from commercially available precursors such as 3-bromoaniline or 3-ethylaniline. The introduction of the methoxy group is often achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Purification techniques such as column chromatography are employed to isolate the desired product in high purity, ensuring suitability for downstream applications.

Recent research has highlighted the potential applications of 3-(3-Ethoxyphenyl)-2-methoxybenzoic acid in neuroprotective therapies. Studies suggest that this compound may exhibit neuroprotective effects by scavenging reactive oxygen species and modulating neurotransmitter systems. The ability of its aromatic structure to interact with neuronal receptors makes it a promising candidate for addressing neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further preclinical studies are warranted to elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry has taken note of the promising properties of 3-(3-Ethoxyphenyl)-2-methoxybenzoic acid, leading to several ongoing clinical trials investigating its efficacy in treating chronic inflammatory conditions. These trials aim to validate the preclinical findings and assess safety profiles in human subjects. The compound's favorable pharmacokinetic properties, including moderate solubility and reasonable bioavailability, make it an attractive candidate for oral administration.

Future directions in research on 3-(3-Eth oxyphenyl)-2-meth oxybenzoic acid include exploring its role in cancer chemoprevention. Preliminary studies have shown that this compound may inhibit the growth of certain cancer cell lines by inducing apoptosis or inhibiting proliferation pathways. The ethoxy and meth oxy groups are believed to play critical roles in these interactions by modulating receptor binding and downstream signaling events.

The environmental impact of synthesizing and utilizing 3-(3-Eth oxyphenyl)-2-meth oxybenzoic acid is also a consideration in modern drug development practices. Efforts are being made to optimize synthetic routes for greater efficiency and reduced waste generation. Green chemistry principles are being integrated into the synthesis process to minimize hazardous byproducts and improve sustainability.

In conclusion, 3-(3-Eth oxyphenyl)-2-meth oxybenzoic acid (CAS No. 1261899-60-8) represents a fascinating compound with multiple potential therapeutic applications across various disease areas. Its unique structural features have positioned it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. Continued research into its pharmacological properties will further elucidate its potential as a lead compound or building block for novel therapeutics.